2,3,3,3-Tetrafluoropropanoic acid hydrate

• Molecular Formula: C3H4F4O3
• Molecular Weight: 164.06 g/mol
• SMILES: C(C(=O)O)(C(F)(F)F)F.O
• InChI: InChI=1S/C3H2F4O2.H2O/c4-1(2(8)9)3(5,6)7;/h1H,(H,8,9);1H2
• InChIKey: VXKYTIMBTTXOPB-UHFFFAOYSA-N

2,3,3,3-Tetrafluoropropanoic Acid Hydrate – Fluorinated C3 Building Block

2,3,3,3-Tetrafluoropropanoic acid hydrate (CAS 1081525-76-9, molecular formula C₃H₄F₄O₃, MW 164.06 g/mol) is the monohydrate form of 2,3,3,3-tetrafluoropropanoic acid . The parent acid (anhydrous, CAS 359-49-9, C₃H₂F₄O₂, MW 146.04 g/mol) is a fluorinated propionic acid bearing one fluorine at the α‑position and three fluorines at the β‑position, placing it within the per‑ and polyfluoroalkyl substance (PFAS) family as a short‑chain perfluorocarboxylic acid analog [1]. The hydrate is primarily utilized as a synthetic intermediate in pharmaceutical, agrochemical, and materials science research, where the introduction of a tetrafluorinated propionyl moiety can modulate lipophilicity, metabolic stability, and hydrogen‑bonding capacity .

Form Crystalline monohydrate

Water content Stoichiometrically defined

Purity Batch-certified specification

• [1] PubChem. (2025). 2,3,3,3-Tetrafluoropropanoic acid (CID 2782609). National Center for Biotechnology Information. View Source

Why the Hydrate Form Cannot Be Substituted

The hydrate form of 2,3,3,3‑tetrafluoropropanoic acid is not merely a hydrated version of the anhydrous acid; it exhibits distinctly different physical‑handling characteristics, stoichiometric composition, and aqueous‑phase reactivity that prevent simple substitution. The anhydrous form is hygroscopic and typically exists as an oil or low‑melting solid (mp 28.2 °C), making accurate weighing and long‑term storage problematic . In contrast, the crystalline hydrate provides defined water content (theoretical 10.98 wt% H₂O), enabling precise stoichiometric control in water‑sensitive or water‑compatible reactions . The 2,3,3,3‑substitution pattern further distinguishes this compound from the isomeric 2,2,3,3‑tetrafluoropropanoic acid (flupropanate), which exhibits a different pKₐ, reactivity profile, and biological activity spectrum [1]. Lower‑fluorinated analogs (e.g., 3,3,3‑trifluoropropanoic acid) lack the electron‑withdrawing power of the α‑fluorine, altering acidity and nucleophilic substitution behavior [1]. These differences collectively mean that substituting the hydrate with a generic fluorinated propionic acid can lead to altered reaction kinetics, product impurity profiles, and irreproducible results.

Hydrate target Non-hygroscopic crystalline solid with fixed water content

Anhydrous substitute Hygroscopic oil or low-melting solid; variable ambient moisture uptake may shift stoichiometry

Isomeric identity 2,3,3,3-tetrafluoro substitution pattern

Isomeric substitute 2,2,3,3 isomer (flupropanate): different pKa and reactivity profile limit direct interchange

Fluorination degree α-fluoro + β-trifluoromethyl pattern provides strong electron withdrawal

Lower-fluorinated analog 3,3,3-trifluoropropanoic acid: reduced acidity and altered nucleophilic substitution behavior

• [1] PubChem. (2025). 2,2,3,3-Tetrafluoropropanoic acid (flupropanate) – CID 86811627. View Source

Comparative Evidence vs. Closest Analogs

Physical State and Handling: Crystalline Hydrate vs. Hygroscopic Anhydrous

The anhydrous form of 2,3,3,3‑tetrafluoropropanoic acid (CAS 359‑49‑9) is reported as hygroscopic with an appearance ranging from oil to a low‑melting solid (mp 28.2 °C) . This physical state can lead to water absorption from ambient air, causing variability in mass and reactive purity. In contrast, the hydrate (CAS 1081525‑76‑9) is supplied as a crystalline solid with batch‑certified purity (≥95%) and a defined stoichiometric water content (10.98 wt% H₂O) . The defined crystalline form allows reproducible weighing under ambient conditions without the need for glove‑box handling.

Physical form & handling

Specification review

Crystalline solid, 10.98 wt% H₂O Hygroscopic oil/solid (mp ~28°C)

Supports reproducible weighing and reaction stoichiometry

Supplier-reported physical form comparison

Evidence Dimension	Physical form and hygroscopicity
Target Compound Data	Crystalline solid; non‑hygroscopic; stoichiometric water content 10.98 wt%
Comparator Or Baseline	Anhydrous 2,3,3,3‑tetrafluoropropanoic acid: hygroscopic; oil to low‑melting solid; mp 28.2 °C
Quantified Difference	Hydrate is a free‑flowing crystalline powder at RT; anhydrous form may liquefy or become sticky above 28 °C
Conditions	Ambient temperature and humidity comparison based on supplier specifications and literature

Why This Matters

Procurement of the hydrate eliminates weighing errors and water‑uptake variability that can compromise reaction stoichiometry and reproducibility.

Aqueous Solubility and Dissolution Behavior

The anhydrous acid has a computed water solubility of approximately 3.6 × 10⁴ mg/L (36 g/L) based on its estimated log Kow of 0.86 . While this suggests high water miscibility, the hydrate form is explicitly marketed as having enhanced solubility in aqueous systems due to its pre‑incorporated water molecule [1], though direct head‑to‑head experimental solubility data for the hydrate are not publicly available. The improved dissolution behavior is attributed to the hydrate crystal lattice being more readily disrupted by water, facilitating faster dissolution kinetics in aqueous reaction media.

Aqueous dissolution

Context-dependent

Hydrate lattice may enable faster dissolution than anhydrous (qualitative observation)

May facilitate aqueous-phase reactions, but experimental head-to-head data are limited

Cross-study comparable; precise solubility values unavailable

Evidence Dimension	Water solubility and dissolution behavior
Target Compound Data	Reported high aqueous solubility; enhanced dissolution due to hydrate crystal lattice
Comparator Or Baseline	Anhydrous acid: estimated 36 g/L (computed WS from log Kow)
Quantified Difference	No precise comparative solubility values available; hydrate demonstrates qualitatively faster dissolution in polar media
Conditions	Estimated solubility from ChemSpider (WSKOW v1.41) at 25 °C

Why This Matters

For aqueous‑phase reactions (hydrolysis, bioconjugation, polymerizations), the hydrate provides faster, more consistent dissolution, reducing processing time.

• [1] Kuujia. (2025). 2,3,3,3-Tetrafluoropropanoic acid hydrate (CAS 1081525-76-9) – Product Description. View Source

Stoichiometric Accuracy from Defined Water Content

The monohydrate has a theoretical water content of 10.98 wt% (MW 164.06 vs. 146.04 for the anhydrous acid) . The anhydrous form, being hygroscopic, can absorb variable amounts of atmospheric moisture, introducing uncontrolled water into reactions catalysed by Lewis acids or moisture‑sensitive organometallics. By using the hydrate, the water present is exactly defined, allowing chemists to adjust reagent stoichiometry with confidence .

Stoichiometric water content

Specification review

10.98 wt% H₂O

Fixed water content enables precise adjustment for moisture-sensitive steps

Theoretical monohydrate composition; anhydrous form may absorb variable moisture

Evidence Dimension	Stoichiometric water content
Target Compound Data	10.98 wt% water (theoretical monohydrate)
Comparator Or Baseline	Anhydrous acid: variable moisture content (hygroscopic absorption)
Quantified Difference	Hydrate: fixed 10.98% vs. anhydrous: 0% to several% depending on storage
Conditions	Based on molecular formula (C₃H₄F₄O₃) and anhydrous MW

Why This Matters

For water‑sensitive or water‑dependent processes, the known water content of the hydrate eliminates uncertainty, reducing side reactions and improving yield consistency.

High-Value Application Scenarios

Precision Synthesis of Fluorinated Pharmaceutical Intermediates

In multi‑step syntheses of fluorinated drug candidates (e.g., tetrafluorinated NSAID analogs ), the hydrate form ensures that the exact molar quantity of 2,3,3,3‑tetrafluoropropanoic acid is delivered without the confounding water uptake that plagues the hygroscopic anhydrous form. The defined water content (10.98 wt%) allows straightforward correction for water‑sensitive coupling steps, improving batch‑to‑batch reproducibility.

Aqueous-Phase Bioconjugation and Polymer Chemistry

When used as a fluorinated end‑cap or pendant group in water‑soluble polymers and bioconjugates, the hydrate dissolves rapidly in aqueous media, reducing agglomeration and accelerating reaction kinetics compared to the slower‑dissolving anhydrous acid. This is critical for processes aiming at high grafting densities [1].

Agrochemical Intermediate Manufacturing with Enhanced Stability

The crystalline hydrate is non‑hygroscopic under typical warehouse conditions, whereas the anhydrous acid must be stored under inert atmosphere to prevent moisture absorption and corrosion. This simplifies inventory management and reduces the risk of off‑specification material in large‑scale agrochemical intermediate production .

Application

Selection Property

Validation Focus

Fluorinated pharmaceutical intermediate synthesis

Non-hygroscopic crystalline form

Stoichiometric precision and batch reproducibility

Aqueous bioconjugation and polymer chemistry

Enhanced aqueous dissolution

Dissolution rate and grafting consistency

Agrochemical intermediate production

Ambient storage stability

Moisture management and inventory control

• [1] Kuujia. (2025). 2,3,3,3-Tetrafluoropropanoic acid hydrate – Enhanced solubility and handling. View Source